Cas no 2034235-11-3 (1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine)

1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine structure

2034235-11-3 structure

Product Name:1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine

CAS No:2034235-11-3

MF:C₂₁H₂₆F₃N₅O₂

MW:437.4587

CID:5347617

Update Time:2023-11-21

1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine Chemical and Physical Properties

Names and Identifiers

- (3,5-dimethyl-1,2-oxazol-4-yl)-[4-[4-[3-(trifluoromethyl)pyridin-2-yl]piperazin-1-yl]piperidin-1-yl]methanone
- (3,5-dimethylisoxazol-4-yl)(4-(4-(3-(trifluoromethyl)pyridin-2-yl)piperazin-1-yl)piperidin-1-yl)methanone
- 1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine
- Inchi： 1S/C21H26F3N5O2/c1-14-18(15(2)31-26-14)20(30)29-8-5-16(6-9-29)27-10-12-28(13-11-27)19-17(21(22,23)24)4-3-7-25-19/h3-4,7,16H,5-6,8-13H2,1-2H3
- InChI Key： MVNKFNZRHGOVEI-UHFFFAOYSA-N
- SMILES： FC(C1C([H])=C([H])C([H])=NC=1N1C([H])([H])C([H])([H])N(C([H])([H])C1([H])[H])C1([H])C([H])([H])C([H])([H])N(C(C2C(C([H])([H])[H])=NOC=2C([H])([H])[H])=O)C([H])([H])C1([H])[H])(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 9
Heavy Atom Count: 31
Rotatable Bond Count: 3
Complexity: 621
XLogP3: 3
Topological Polar Surface Area: 65.7

1-[1-(3,5-dimethyl-1,2-oxazole-4-carbonyl)piperidin-4-yl]-4-[3-(trifluoromethyl)pyridin-2-yl]piperazine Pricemore >>

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